Cas no 1909325-77-4 (tert-butyl N-(1-bromo-3-methylbutan-2-yl)oxycarbamate)

• Product Name: tert-butyl N-(1-bromo-3-methylbutan-2-yl)oxycarbamate
• CAS No: 1909325-77-4
• MDL: MFCD29906792
• CID: 4629158
• PubChem ID: 122163214
• Update Time: 2025-05-21

tert-butyl N-(1-bromo-3-methylbutan-2-yl)oxycarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1-bromo-3-methylbutan-2-yl)oxy]carbamate
• tert-butyl N-(1-bromo-3-methylbutan-2-yl)oxycarbamate

• MDL： MFCD29906792

Additional information on tert-butyl N-(1-bromo-3-methylbutan-2-yl)oxycarbamate

Comprehensive Overview of tert-butyl N-(1-bromo-3-methylbutan-2-yl)oxycarbamate (CAS No. 1909325-77-4)

The compound tert-butyl N-(1-bromo-3-methylbutan-2-yl)oxycarbamate (CAS No. 1909325-77-4) is a specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyloxycarbamate group and a bromo-3-methylbutan-2-yl moiety, makes it a valuable building block for synthesizing complex molecules. Researchers often explore its reactivity in peptide coupling, protecting group strategies, and chiral synthesis, aligning with current trends in green chemistry and sustainable manufacturing.

In recent years, the demand for high-purity intermediates like tert-butyl N-(1-bromo-3-methylbutan-2-yl)oxycarbamate has surged due to advancements in drug discovery and bioconjugation techniques. Its CAS No. 1909325-77-4 is frequently searched in databases such as SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. The compound’s stability under mild conditions and compatibility with transition-metal catalysis further enhances its utility in cross-coupling reactions, a hot topic in organic synthesis forums.

From an industrial perspective, tert-butyl N-(1-bromo-3-methylbutan-2-yl)oxycarbamate is often discussed in the context of process optimization and scale-up challenges. Innovations in continuous flow chemistry and catalytic bromination have streamlined its production, addressing concerns about atom economy and waste reduction. These developments resonate with the growing emphasis on Environmental, Social, and Governance (ESG) criteria in chemical manufacturing.

Analytical characterization of CAS No. 1909325-77-4 typically involves techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring compliance with ICH guidelines for impurities. The compound’s chirality also makes it a subject of interest in asymmetric synthesis, particularly for API (Active Pharmaceutical Ingredient) development. Discussions on platforms like ResearchGate often highlight its role in stereoselective transformations.

Looking ahead, tert-butyl N-(1-bromo-3-methylbutan-2-yl)oxycarbamate is poised to remain a key player in custom synthesis and material science. Its integration with machine learning-driven retrosynthesis tools exemplifies the intersection of computational chemistry and traditional lab work. As industries prioritize cost-effective and eco-friendly solutions, this compound’s versatility ensures its continued relevance in both academic and industrial settings.